Cas no 1509530-09-9 (3-(3-Bromo-5-nitrophenyl)-1,2-oxazol-5-amine)
3-(3-Bromo-5-nitrophenyl)-1,2-oxazol-5-amine is a brominated and nitrated oxazole derivative with significant utility in synthetic organic chemistry and pharmaceutical research. The presence of both bromo and nitro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. The oxazole-amine moiety further expands its versatility as a building block for heterocyclic compound synthesis. Its well-defined structure and functional group compatibility allow for precise modifications in drug discovery and material science applications. The compound is typically characterized by high purity and stability, ensuring reliable performance in demanding synthetic workflows.
1509530-09-9 structure
Product Name:3-(3-Bromo-5-nitrophenyl)-1,2-oxazol-5-amine
CAS No:1509530-09-9
MF:C9H6BrN3O3
MW:284.066240787506
CID:5752958
PubChem ID:81549271
Update Time:2025-10-12
3-(3-Bromo-5-nitrophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- AKOS020127951
- 1509530-09-9
- EN300-1913047
- 3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine
- 3-(3-Bromo-5-nitrophenyl)-1,2-oxazol-5-amine
-
- Inchi: 1S/C9H6BrN3O3/c10-6-1-5(2-7(3-6)13(14)15)8-4-9(11)16-12-8/h1-4H,11H2
- InChI Key: IWWZJMXAXXSFOX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)C1C=C(N)ON=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 282.95925g/mol
- Monoisotopic Mass: 282.95925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 97.9Ų
3-(3-Bromo-5-nitrophenyl)-1,2-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1913047-0.05g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1913047-0.1g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1913047-0.25g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1913047-0.5g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1913047-1.0g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 1g |
$1129.0 | 2023-05-27 | ||
| Enamine | EN300-1913047-2.5g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 2.5g |
$1370.0 | 2023-09-17 | ||
| Enamine | EN300-1913047-5.0g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 5g |
$3273.0 | 2023-05-27 | ||
| Enamine | EN300-1913047-10.0g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 10g |
$4852.0 | 2023-05-27 | ||
| Enamine | EN300-1913047-1g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1913047-5g |
3-(3-bromo-5-nitrophenyl)-1,2-oxazol-5-amine |
1509530-09-9 | 5g |
$2028.0 | 2023-09-17 |
3-(3-Bromo-5-nitrophenyl)-1,2-oxazol-5-amine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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